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Compound of Interest

Compound Name: RM-581

Cat. No.: B12399588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the multigram synthesis and purification of RM-
581, an orally active aminosteroid derivative with demonstrated anticancer activity. The

protocols described herein are based on a convergent synthetic route that avoids

chromatographic purification, yielding high-purity crystalline RM-581.[1]

Introduction
RM-581 is an aminosteroid derivative that has shown significant cytotoxic activities in various

cancer models, including pancreatic, prostate, and breast cancers.[1][2][3] Its mechanism of

action involves the induction of endoplasmic reticulum (ER) stress, leading to apoptosis in

cancer cells.[2][4][5] The ability to synthesize and purify RM-581 in large quantities with high

purity is crucial for further preclinical and clinical development. The following protocols detail an

optimized synthetic route starting from commercially available estrone.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for the multi-step synthesis of RM-
581.
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Step Product
Starting
Material

Reagents Yield
Purity
(HPLC)

1

2-Bromo-3-

methoxyestra

-1,3,5(10)-

trien-17-one

Estrone NBS, DCM - -

2

2-Nitro-3-

methoxyestra

-1,3,5(10)-

trien-17-one

2-Bromo-3-

methoxyestra

-1,3,5(10)-

trien-17-one

aq. NaNO₂,

AcOH
- -

3

2-Amino-3-

methoxyestra

-1,3,5(10)-

trien-17-one

2-Nitro-3-

methoxyestra

-1,3,5(10)-

trien-17-one

Pd(OH)₂/C,

H₂
- -

4

3-Methoxy-2-

(piperazin-1-

yl)estra-

1,3,5(10)-

trien-17-one

(Compound

3)

2-Amino-3-

methoxyestra

-1,3,5(10)-

trien-17-one

bis(2-

chloroethyl)a

mine-HCl

- -

5

17α-Ethynyl-

3-methoxy-2-

(piperazin-1-

yl)estra-

1,3,5(10)-

trien-17β-ol

(Compound

4)

Compound 3

Lithium

acetylide-

ethylenediami

ne complex

94% (crude) 96.9%

6 RM-581 Compound 4

1-Quinolin-2-

ylcarbonyl-L-

proline-TFA

salt, COMU,

DIPEA

Overall 15%

from Estrone
99.6%
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Experimental Protocols
Synthesis of 17α-Ethynyl-3-methoxy-2-piperazine-estra-1(10),2,4-trien-17β-ol (Compound 4)[1]

To a solution of 3-Methoxy-2-(piperazin-1-yl)estra-1,3,5(10)-trien-17-one (Compound 3) (46.4

g, 126.0 mmol) in anhydrous dimethylsulfoxide (DMSO) (1 L), add three portions of lithium

acetylide-ethylenediamine complex (46.4 g, 503.8 mmol) at 60-minute intervals.

Stir the resulting mixture for 24 hours at room temperature.

Slowly pour the reaction mixture into cold water (3 L).

Extract the aqueous phase with ethyl acetate (EtOAc).

Wash the organic layer with brine, dry with anhydrous Na₂SO₄, filter, and evaporate under

reduced pressure to yield Compound 4.

Synthesis of RM-581[1]

Dissolve 1-quinolin-2-ylcarbonyl-L-proline-TFA salt (13.8 g, 35.9 mmol) and COMU (15.4 g,

35.9 mmol) in anhydrous N,N-Dimethylformamide (DMF) (150 mL) under an inert

atmosphere.

Add Diisopropylethylamine (DIPEA) (15.5 mL, 89.7 mmol) and stir the mixture for 15

minutes.

Add a solution of 17α-Ethynyl-3-methoxy-2-piperazine-estra-1(10),2,4-trien-17β-ol

(Compound 4) (11.8 g, 29.9 mmol) in anhydrous DMF (50 mL).

Stir the reaction mixture at room temperature for 2 hours.

Proceed with the purification protocol.

Purification of RM-581[1]

This synthesis route is designed to avoid chromatographic purification.

After the final synthesis step, perform a final silica gel filtration.
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Recrystallize the resulting product to obtain RM-581 in a crystalline form with high purity.

Visualizations

Estrone 2-Bromo-3-methoxyestra-
1,3,5(10)-trien-17-one

NBS, DCM 2-Nitro-3-methoxyestra-
1,3,5(10)-trien-17-one

aq. NaNO₂, AcOH 2-Amino-3-methoxyestra-
1,3,5(10)-trien-17-one

Pd(OH)₂/C, H₂
Compound 3:

3-Methoxy-2-(piperazin-1-yl)estra-
1,3,5(10)-trien-17-one

bis(2-chloroethyl)amine-HCl
Compound 4:

17α-Ethynyl-3-methoxy-2-(piperazin-1-yl)estra-
1,3,5(10)-trien-17β-ol

Lithium acetylide-
ethylenediamine complex RM-581

1-Quinolin-2-ylcarbonyl-L-proline-TFA,
COMU, DIPEA Purification

(Filtration & Recrystallization)
High-Purity

Crystalline RM-581

Click to download full resolution via product page

Caption: Synthetic workflow for RM-581 from estrone.
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Caption: Signaling pathway of RM-581 inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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